Cas no 2386155-03-7 (3,3-bis(bromomethyl)azetidine)

• Product Name: 3,3-bis(bromomethyl)azetidine
• CAS No: 2386155-03-7
• MF: C₅H₉Br₂N
• MW: 242.939659833908
• CID: 5801884
• PubChem ID: 160650522
• Update Time: 2025-06-08

3,3-bis(bromomethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3,3-bis(bromomethyl)-
• 2386155-03-7
• EN300-1677765
• 3,3-bis(bromomethyl)azetidine

• Inchi： 1S/C5H9Br2N/c6-1-5(2-7)3-8-4-5/h8H,1-4H2
• InChI Key： QJLPAPPLNKXQBD-UHFFFAOYSA-N
• SMILES： N1CC(CBr)(CBr)C1

Computed Properties

• Exact Mass: 242.90813g/mol
• Monoisotopic Mass: 240.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.813±0.06 g/cm3(Predicted)
• Boiling Point: 252.3±5.0 °C(Predicted)
• pka: 9.15±0.40(Predicted)

Additional information on 3,3-bis(bromomethyl)azetidine

Professional Introduction to Compound with CAS No. 2386155-03-7 and Product Name: 3,3-bis(bromomethyl)azetidine

3,3-bis(bromomethyl)azetidine (CAS No. 2386155-03-7) is a highly versatile and significant compound in the field of organic synthesis and pharmaceutical research. Its unique structural features, characterized by the presence of two bromomethyl groups on an azetidine ring, make it a valuable intermediate for the development of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug discovery, particularly in the synthesis of novel therapeutic agents targeting a range of diseases.

The bromomethyl functional groups on the azetidine ring provide reactive sites for nucleophilic substitution reactions, enabling the facile introduction of diverse molecular fragments. This reactivity has been exploited in the synthesis of complex heterocyclic structures, which are prevalent in many pharmacologically active compounds. The azetidine ring itself is a six-membered saturated heterocycle containing one nitrogen atom, offering a stable yet flexible scaffold for medicinal chemistry modifications.

In recent years, 3,3-bis(bromomethyl)azetidine has been explored as a key building block in the construction of peptidomimetics and other protein-binding molecules. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor bioavailability and enzymatic degradation. The compound’s ability to undergo selective functionalization has made it particularly useful in generating constrained peptide analogs that exhibit enhanced metabolic stability and improved pharmacokinetic profiles.

One of the most compelling applications of 3,3-bis(bromomethyl)azetidine is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. By leveraging the reactivity of the bromomethyl groups, researchers have synthesized novel kinase inhibitors that exhibit high selectivity and potency. These inhibitors have shown promise in preclinical studies, highlighting the compound’s potential as a pharmacophore in oncology drug development.

The compound’s utility extends beyond kinase inhibition; it has also been utilized in the synthesis of antiviral and antibacterial agents. The ability to introduce various substituents at the bromomethyl positions allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and binding affinity. This flexibility has enabled the creation of molecules with improved therapeutic efficacy and reduced toxicity.

Advances in computational chemistry and molecular modeling have further enhanced the strategic use of 3,3-bis(bromomethyl)azetidine in drug design. High-throughput virtual screening (HTVS) and structure-based drug design (SBDD) approaches have identified promising candidates derived from this scaffold. These computational methods have accelerated the discovery process by predicting binding interactions and optimizing molecular structures before experimental validation.

The synthesis of 3,3-bis(bromomethyl)azetidine itself is an area of active research, with methodologies continuously being refined for higher yields and better purity. Modern synthetic techniques, including transition-metal-catalyzed reactions and flow chemistry, have improved access to this valuable intermediate. Such advancements ensure a steady supply for academic and industrial applications, fostering innovation across multiple disciplines.

In conclusion, 3,3-bis(bromomethyl)azetidine (CAS No. 2386155-03-7) represents a cornerstone compound in modern medicinal chemistry. Its unique reactivity and structural features make it indispensable for constructing complex bioactive molecules with therapeutic potential. As research progresses, new applications and derivatives will undoubtedly emerge, further solidifying its importance in pharmaceutical development.